Cas no 28027-41-0 (1H-Indol-5-amine,3-ethyl-N,N,1,2-tetramethyl-)

• Product name: 1H-Indol-5-amine,3-ethyl-N,N,1,2-tetramethyl-
• CAS No: 28027-41-0
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 265445
• PubChem ID: 244184

1H-Indol-5-amine,3-ethyl-N,N,1,2-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-amine,3-ethyl-N,N,1,2-tetramethyl-
• 3-ethyl-N,N,1,2-tetramethylindol-5-amine
• (3-Aethyl-1,2-dimethyl-indol-5-yl)-dimethyl-amin
• (3-ethyl-1,2-dimethyl-indol-5-yl)-dimethyl-amine
• AC1L6D5I
• AC1Q1GQ8
• AR-1J2373
• CHEBI:180289
• CHEMBL298780
• CTK4G0656
• Indole, 5-(dimethylamino)-3-ethyl-1,2-dimethyl-
• NSC54818
• SureCN7818841
• BDBM50226057
• 28027-41-0
• SCHEMBL7818841
• DTXSID50288235
• NSC-54818

• Inchi： InChI=1S/C14H20N2/c1-6-12-10(2)16(5)14-8-7-11(15(3)4)9-13(12)14/h7-9H,6H2,1-5H3
• InChI Key： MVBMCSOTTKNKHD-UHFFFAOYSA-N
• SMILES： C(C1C2C(=CC=C(N(C)C)C=2)N(C)C=1C)C

Computed Properties

• Exact Mass: 216.1628
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.2Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 8.17